Cas no 872860-28-1 (2-{1-(4-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}-N-(oxolan-2-yl)methylacetamide)

• Product Name: 2-{1-(4-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}-N-(oxolan-2-yl)methylacetamide
• CAS No: 872860-28-1
• MF: C₁₈H₁₈ClN₅O₂S
• MW: 403.885820865631
• CID: 5901210
• PubChem ID: 18561827
• Update Time: 2025-06-15

2-{1-(4-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}-N-(oxolan-2-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[1-(4-chlorophenyl)pyrazolo[3,4-d]pyrimidin-4-yl]sulfanyl-N-(oxolan-2-ylmethyl)acetamide
• Acetamide, 2-[[1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]thio]-N-[(tetrahydro-2-furanyl)methyl]-
• F1874-0674
• 872860-28-1
• 2-{[1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]sulfanyl}-N-[(oxolan-2-yl)methyl]acetamide
• AKOS024615587
• 2-((1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)-N-((tetrahydrofuran-2-yl)methyl)acetamide
• 2-{1-(4-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}-N-(oxolan-2-yl)methylacetamide

• Inchi： 1S/C18H18ClN5O2S/c19-12-3-5-13(6-4-12)24-17-15(9-23-24)18(22-11-21-17)27-10-16(25)20-8-14-2-1-7-26-14/h3-6,9,11,14H,1-2,7-8,10H2,(H,20,25)
• InChI Key： FMUFALKDMXGCCB-UHFFFAOYSA-N
• SMILES： C(NCC1CCCO1)(=O)CSC1N=CN=C2N(C3=CC=C(Cl)C=C3)N=CC2=1

Computed Properties

• Exact Mass: 403.0869737g/mol
• Monoisotopic Mass: 403.0869737g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.52±0.1 g/cm3(Predicted)
• Boiling Point: 596.6±50.0 °C(Predicted)
• pka: 13.51±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-{1-(4-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}-N-(oxolan-2-yl)methylacetamide

Introduction to Compound with CAS No. 872860-28-1 and Product Name: 2-{1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}-N-(oxolan-2-yl)methylacetamide

The compound with the CAS number 872860-28-1 and the product name 2-{1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}-N-(oxolan-2-yl)methylacetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and therapeutic applications. The structural framework of this molecule incorporates multiple pharmacophoric elements, making it a promising candidate for further investigation in drug discovery and development.

At the core of this compound's structure is the pyrazolo[3,4-d]pyrimidine scaffold, a heterocyclic system known for its versatility in medicinal chemistry. Pyrazolo[3,4-d]pyrimidines have been extensively studied for their ability to modulate various biological pathways, including enzyme inhibition and receptor binding. The presence of a 4-chlorophenyl group at the 1-position of the pyrazolo[3,4-d]pyrimidine ring enhances the compound's lipophilicity and contributes to its interaction with biological targets. Additionally, the sulfanyl group at the 4-position of the pyrazolo[3,4-d]pyrimidine ring introduces a polar moiety that can improve solubility and binding affinity.

The N-terminal moiety of the compound, specifically the N-(oxolan-2-yl)methylacetamide, adds another layer of complexity and functionality. The oxolan ring, a five-membered ether derivative, is known for its stability and ability to participate in hydrogen bonding interactions. This feature can be particularly advantageous in designing molecules with enhanced binding affinity to biological targets. The acetamide group further extends the compound's pharmacophoric potential by providing a hydrogen bond acceptor site, which is crucial for optimizing drug-receptor interactions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with high precision. Studies have shown that compounds featuring the pyrazolo[3,4-d]pyrimidine scaffold can exhibit potent activity against various therapeutic targets, including kinases, proteases, and other enzymes involved in cancer metabolism. The specific arrangement of substituents in 2-{1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}-N-(oxolan-2-yl)methylacetamide suggests that it may interact with these targets in a unique manner, potentially leading to novel therapeutic effects.

In vitro studies have begun to unravel the pharmacological profile of this compound. Initial experiments indicate that it demonstrates promising activity against certain cancer cell lines, suggesting its potential as an anti-cancer agent. The sulfanyl group appears to play a critical role in mediating these effects by facilitating interactions with specific protein targets. Furthermore, the oxolan-2-ylmethylacetamide moiety contributes to the compound's overall bioavailability and pharmacokinetic properties, making it a more viable candidate for clinical development.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex heterocyclic core efficiently. These synthetic strategies not only ensure high yields but also allow for modifications that can fine-tune the biological activity of the final product.

One of the most exciting aspects of this compound is its potential for further derivatization and optimization. By modifying various substituents within its structure, researchers can explore new chemical space and uncover additional biological activities. For instance, replacing the 4-chlorophenyl group with other aromatic or heteroaromatic systems could lead to novel derivatives with enhanced potency or selectivity. Similarly, altering the oxolan-2-ylmethylacetamide moiety could improve solubility or metabolic stability.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates like this one. Predictive models can rapidly screen large libraries of compounds for their potential biological activity based on their structural features. This approach has already been instrumental in identifying lead compounds for various therapeutic areas, including oncology and inflammation management.

As research continues to progress, it is expected that compounds like 2-{1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}-N-(oxolan-2-yl)methylacetamide will play an increasingly important role in addressing unmet medical needs. Their unique structural features and promising biological activities make them valuable tools for both academic research and industrial drug development. The continued exploration of their pharmacological properties will likely lead to new insights into disease mechanisms and innovative therapeutic strategies.

In conclusion, the compound with CAS number 872860-28-1 represents a significant advancement in pharmaceutical chemistry due to its complex structure and promising biological activities. Its incorporation of key pharmacophoric elements such as the pyrazolo[3,4-d]pyrimidine scaffold, sulfanyl group, and N-(oxolan-2-yl)methylacetamide moiety positions it as a compelling candidate for further investigation in drug discovery. With ongoing research efforts focused on optimizing its structure and exploring new therapeutic applications, this compound holds great potential for improving human health outcomes.